2-(4-Chlorophenoxy)-5-nitrobenzoic acid

• Molecular Formula: C13H8ClNO5
• Molecular Weight: 293.66 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-5-nitrobenzoic acid
• InChI: InChI=1S/C13H8ClNO5/c14-8-1-4-10(5-2-8)20-12-6-3-9(15(18)19)7-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key: WEVXAYQQNCIIIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O)Cl

Description

2-(4-Chlorophenoxy)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C13H8ClNO5 and its molecular weight is 293.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A.1. Methyl 2-(4-chlorophenoxy)-5-nitro-benzoate is reduced to methyl 5-amino-2-(4-chlorophenoxy)-benzoate using palladium/charcoal as the catalyst with the aid of hydrogen in a solvent such as methanol. Alternatively, this reduction step is carried out using tin tetrachloride in aqueous hydrochloric acid or using sodium sulfide in methanol/water at in each case elevated temperature either with the aforementioned ester or the free 2-(4-chlorophenoxy)-5-nitrobenzoic acid to give 5-amino-2-(4-chlorophenoxy)-benzoic acid, which subsequently is converted into methyl 5-amino-2-(4-chlorophenoxy)-benzoate by heating in methanolic hydrochloric acid.